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Compound of Interest

Compound Name: Desbutal

Cat. No.: B15387535

This technical guide provides a detailed overview of the chemical identifiers, specifically the
International Chemical Identifier (INChl) keys, for the constituent components of Desbutal. This
information is intended for researchers, scientists, and drug development professionals
engaged in activities requiring precise molecular identification.

Introduction to Desbutal

Desbhutal was a combination pharmaceutical product that contained two active ingredients with
opposing effects on the central nervous system.[1][2][3][4] It combined a stimulant,
methamphetamine hydrochloride, with a depressant, pentobarbital sodium.[1][2][3][4] This
combination was marketed for various conditions, including as an antidepressant and for the
treatment of obesity.[1][2][4] Due to a high potential for abuse, Desbutal is no longer
manufactured.[1][2][3]

Components and Chemical Identifiers

The precise identification of chemical substances is critical in research and development. The
InChl key is a fixed-length string of characters that provides a unique identifier for a chemical
substance, derived from its structural representation.

The table below summarizes the InChl keys for Desbutal as a combined formulation and for its
individual active components.
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Component Name Chemical Formula InChl Key
OVVVDQPFLUEXOY-
Desbutal C21H34CIN303
UHFFFAOYSA-N
Methamphetamine MYWUZIJCMWCOHBA-
) C10H16CIN
Hydrochloride UHFFFAOYSA-N
_ _ QGMRQYFBGABWDR-
Pentobarbital Sodium C11H17N2NaO3

UHFFFAOYSA-M[1][2][3][5]

Methodologies for InChl Key Generation

The InChl keys presented in this guide are generated using standardized algorithms developed
by the International Union of Pure and Applied Chemistry (IUPAC). The process involves three

main steps:

o Normalization: The chemical structure is normalized to remove any ambiguous
representations. This includes tautomer and stereoisomer normalization.

» Serialization: The normalized structure is then serialized into a linear sequence of
characters, representing the layers of the InChl. These layers include the main layer
(chemical formula, connections, and hydrogen atoms), a charge layer, a stereochemical
layer, an isotopic layer, and a fixed-hydrogen layer.

e Hashing: The resulting InChl string is then subjected to a hashing algorithm (SHA-1) to
produce the fixed-length InChl key. This key is a compact and reliable identifier for database

and internet-based searching.

Logical Relationship of Desbutal Components

The following diagram illustrates the composition of Desbutal from its constituent active
pharmaceutical ingredients.
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Composition of the combination drug Desbutal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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